
Vanicoside A and B from Reynoutria
sachalinensis: A Technical Guide for

Researchers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest
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Cat. No.: B15612581 Get Quote

This technical guide provides an in-depth overview of Vanicoside A and B, two

phenylpropanoid sucrose esters isolated from the rhizomes of Reynoutria sachalinensis (giant

knotweed). This document is intended for researchers, scientists, and drug development

professionals interested in the isolation, characterization, and biological activities of these

natural compounds.

Introduction
Vanicoside A and B are complex phenolic compounds that have garnered scientific interest

due to their diverse biological activities. Structurally, they are sucrose molecules esterified with

hydroxycinnamic acids. These compounds are characteristic secondary metabolites of plants

belonging to the Polygonaceae family, with Reynoutria sachalinensis being a notable source.

Recent studies have highlighted their potential as therapeutic agents, demonstrating activities

ranging from enzyme inhibition to anticancer effects. This guide consolidates the current

knowledge on Vanicoside A and B, with a focus on their chemical properties, isolation from

Reynoutria sachalinensis, and demonstrated biological functions.

Chemical Properties
Vanicoside A and B are large, polar molecules, a characteristic that influences their solubility

and the methods used for their extraction and purification.
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Table 1: Chemical and Physical Properties of Vanicoside A and B

Property Vanicoside A Vanicoside B

Molecular Formula C₅₁H₅₀O₂₁ C₄₉H₄₈O₂₀

Molecular Weight 998.9 g/mol 956.9 g/mol

General Class
Phenylpropanoid Sucrose

Esters

Phenylpropanoid Sucrose

Esters

Appearance Powder Powder

Source Reynoutria sachalinensis Reynoutria sachalinensis

Quantitative Analysis in Reynoutria sachalinensis
The concentration of Vanicoside A and B can vary between different species of Reynoutria

and also between different parts of the plant. Reynoutria sachalinensis is distinguished from the

closely related Reynoutria japonica by its higher concentration of hydroxycinnamic glycosides,

including vanicosides, and a lower quantity of anthraquinones and stilbenes[1].

Table 2: Quantitative Content of Vanicoside A and B in Reynoutria sachalinensis

Plant Part
Vanicoside A
Content (mg/g dry
mass)

Vanicoside B
Content (mg/g dry
mass)

Reference

Rhizomes Not specified High amounts [2][3][4]

Stems Not specified 14.34 [5]

Roots Not specified

Constitutes 34% of

total analyzed

metabolites

[5]

Biological Activities and Quantitative Data
Vanicoside A and B have been evaluated for several biological activities, with promising

results in enzyme inhibition and cancer research.
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Table 3: Summary of Biological Activities and IC₅₀ Values for Vanicoside A and B

Biological
Target/Activity

Compound IC₅₀ Value (µM)
IC₅₀ Value
(µg/mL)

Reference

β-glucosidase

Inhibition
Vanicoside A 59.9 59.8 [6]

Vanicoside B 50.5 48.3 [6]

SARS-CoV-2

Mpro Inhibition
Vanicoside A 23.10 Not Reported

Vanicoside B 43.59 Not Reported

Antiproliferative

(Triple-Negative

Breast Cancer)

Vanicoside B 9.0 Not Reported [7]

Experimental Protocols
This section provides detailed methodologies for the isolation of Vanicoside A and B from

Reynoutria sachalinensis and for the key biological assays in which their activity has been

demonstrated.

Isolation of Vanicoside A and B from Reynoutria
sachalinensis Rhizomes
The following protocol is adapted from a published procedure for the isolation of Vanicoside A
and B[8].

Experimental Workflow for Isolation
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Air-dried and powdered
Reynoutria sachalinensis rhizomes (400 g)

Extraction with 70% acetone

Filtration and concentration
under reduced pressure

Fractionation with diethyl ether (Et₂O)

Et₂O Fraction (600 mg)

Column Chromatography
(C-18 silica gel, MeCN-H₂O gradient)

Collect Fractions S3 and S4

Fraction S3 (300 mg) Fraction S4 (100 mg)

Sephadex LH-20 Chromatography
(MeOH)

Preparative HPLC

Slightly contaminated Vanicoside B (58.3 mg) Pure Vanicoside B (20.3 mg)

Structure Identification
(¹H NMR, ¹³C NMR, HR-MS-qTOF MS)

Preparative HPLC

Vanicoside B (7 mg) Vanicoside A (12 mg)
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Prepare Reagents:
- 50 mM Sodium Acetate Buffer (pH 5.0)

- 10 mM pNPG solution
- β-glucosidase solution

- 0.4 M NaOH-Glycine Buffer (pH 10.8)
- Test compounds (Vanicoside A/B)

Set up reaction mixture (100 µL total volume):
- 50 µL Sodium Acetate Buffer

- 25 µL pNPG solution
- 25 µL enzyme solution

- Varying concentrations of test compound

Incubate at 50°C for 30 minutes

Terminate reaction by adding
100 µL NaOH-Glycine Buffer

Measure absorbance at 405 nm
(ELISA Plate Reader)

Calculate % Inhibition:
[(Abs_control - Abs_sample) / Abs_control] x 100

Determine IC₅₀ value
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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